Cas no 2228967-95-9 (3-(3-chloropyridin-4-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(3-chloropyridin-4-yl)-3,3-difluoropropan-1-ol
• CAS No: 2228967-95-9
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 6367665
• PubChem ID: 165629453
• Update Time: 2025-05-26

3-(3-chloropyridin-4-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloropyridin-4-yl)-3,3-difluoropropan-1-ol
• EN300-1940947
• 2228967-95-9

• Inchi： 1S/C8H8ClF2NO/c9-7-5-12-3-1-6(7)8(10,11)2-4-13/h1,3,5,13H,2,4H2
• InChI Key： KFTBSSVHFGFUBB-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(CCO)(F)F

Computed Properties

• Exact Mass: 207.0262479g/mol
• Monoisotopic Mass: 207.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(3-chloropyridin-4-yl)-3,3-difluoropropan-1-ol

Professional Introduction to Compound with CAS No. 2228967-95-9 and Product Name: 3-(3-chloropyridin-4-yl)-3,3-difluoropropan-1-ol

The compound identified by the CAS number 2228967-95-9 and the product name 3-(3-chloropyridin-4-yl)-3,3-difluoropropan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, featuring a unique structural configuration, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates both chloropyridine and difluoropropyl moieties, which are strategically positioned to enhance its pharmacological properties.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the development of small-molecule inhibitors and bioactive agents. The presence of difluorine substituents in the 3-(3-chloropyridin-4-yl)-3,3-difluoropropan-1-ol structure contributes to increased metabolic stability and improved binding affinity to biological targets. This characteristic makes the compound a promising candidate for further exploration in therapeutic contexts.

The chloropyridine moiety in the compound’s structure is another critical feature that enhances its pharmacological relevance. Pyridine derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The specific positioning of the chlorine atom on the pyridine ring further modulates the electronic properties of the molecule, influencing its interactions with biological systems. This dual functionality has been a focus of interest in recent research, particularly in the design of novel antiviral and anticancer agents.

In the context of current pharmaceutical research, the synthesis and characterization of 3-(3-chloropyridin-4-yl)-3,3-difluoropropan-1-ol have opened new avenues for therapeutic intervention. The compound’s structural features align well with emerging trends in drug discovery, where fluorinated pyridines are increasingly being explored for their enhanced bioavailability and target specificity. Preliminary computational studies suggest that this compound may exhibit significant activity against enzymes involved in inflammatory pathways, making it a potential lead for further development.

Moreover, the compound’s difluoropropyl group plays a crucial role in its overall pharmacokinetic profile. Fluorine atoms are known to influence molecular properties such as lipophilicity and metabolic stability, which are critical factors in drug design. The introduction of two fluorine atoms at the propyl chain’s terminus enhances these properties, potentially leading to improved drug-like characteristics. This aspect has been extensively studied in recent years, with several reports demonstrating the benefits of fluorine substitution in enhancing drug efficacy and duration of action.

Recent experimental investigations have also explored the synthetic pathways for producing 3-(3-chloropyridin-4-yl)-3,3-difluoropropan-1-ol with high yield and purity. These studies have focused on optimizing reaction conditions to minimize side products and maximize functional group compatibility. The synthesis typically involves multi-step reactions starting from readily available precursors, such as 4-chloropyridine and fluorinated alkyl halides. Advances in catalytic methods have further streamlined these processes, making large-scale production feasible.

The pharmacological evaluation of 3-(3-chloropyridin-4-yl)-3,3-difluoropropan-1-ol has revealed promising results in preclinical models. Initial assays indicate that the compound exhibits inhibitory activity against key enzymes implicated in various diseases. For instance, studies have shown that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are central to inflammation pathways. Additionally, its interaction with other biological targets suggests potential applications beyond anti-inflammatory therapy.

The structural versatility of this compound also allows for modifications that can fine-tune its pharmacological properties. Researchers have experimented with various derivatives to enhance specific aspects such as solubility or target affinity. These modifications are guided by principles from structure-based drug design (SBDD), where computational modeling is used to predict how changes in molecular structure will affect biological activity.

In conclusion, 2228967-95-9 and product name: 3-(3-chloropyridin-4-ylyl)-33difluoropropan1ol represent a significant contribution to modern pharmaceutical chemistry. Their unique structural features and demonstrated biological activity position them as valuable tools for further research and development. As our understanding of molecular interactions continues to evolve, 2228967959 will likely play an increasingly important role in addressing unmet medical needs through innovative drug discovery efforts.